Cas no 87269-86-1 ((E)-(-)-Octahydrocyclopentabpyrrole-2-carboxylic acidHydrochloride)

• Product Name: (E)-(-)-Octahydrocyclopentabpyrrole-2-carboxylic acidHydrochloride
• CAS No: 87269-86-1
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD11846241
• CID: 61066
• PubChem ID: 13178871
• Update Time: 2025-06-09

(E)-(-)-Octahydrocyclopentabpyrrole-2-carboxylic acidHydrochloride Chemical and Physical Properties

Names and Identifiers

• (E)-(-)-Octahydrocyclopenta[b]pyrrole-2-carboxylic acid hydrochloride
• (2S,3aS,6aS)-Octahydrocyclopenta[b]pyrrole-2-carboxylic acid hydrochloride
• (1S,3S,5S)-2-azabicyclo[3.3.0]octane-3-carboxylic acid hydrochloride
• (S,S,S)-2-azabicyclo[3.3.0]octane-3-carboxylic acid hydrochloride
• SCHEMBL3142864
• (2S,3AS,6AS)-OCTAHYDROCYCLOPENTA[B]PYRROLE-2-CARBOXYLIC ACID HCL
• (2S,3As,6aS)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylic acid;hydrochloride
• MFCD29919415
• (2s,3as,6as)-octahydrocyclopenta[b]pyrrole-2-carboxylicacidhydrochloride
• AKOS027321106
• AS-72545
• W14482
• 87269-86-1
• (E)-(-)-Octahydrocyclopentabpyrrole-2-carboxylic acidHydrochloride

• MDL： MFCD11846241
• Inchi： 1S/C8H13NO2.ClH/c10-8(11)7-4-5-2-1-3-6(5)9-7;/h5-7,9H,1-4H2,(H,10,11);1H/t5-,6-,7-;/m0./s1
• InChI Key： GEHZXRQNVRDLEB-MKXDVQRUSA-N
• SMILES： Cl.OC([C@@H]1C[C@@H]2CCC[C@@H]2N1)=O

Computed Properties

• Exact Mass: 191.07100
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Boiling Point: 333.9°C at 760 mmHg
• Flash Point: 155.8°C
• PSA: 49.33000
• LogP: 1.73240

Additional information on (E)-(-)-Octahydrocyclopentabpyrrole-2-carboxylic acidHydrochloride

Recent Advances in the Study of (E)-(-)-Octahydrocyclopentabpyrrole-2-carboxylic Acid Hydrochloride (CAS: 87269-86-1)

The compound (E)-(-)-Octahydrocyclopentabpyrrole-2-carboxylic acid hydrochloride (CAS: 87269-86-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amino acid derivative, characterized by its unique octahydrocyclopentabpyrrole scaffold, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its therapeutic utility.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have optimized the stereoselective synthesis of (E)-(-)-Octahydrocyclopentabpyrrole-2-carboxylic acid hydrochloride, ensuring high yields and purity. These improvements are critical for scaling up production and facilitating further pharmacological evaluations. The compound's chiral center and rigid bicyclic structure contribute to its high binding affinity for specific biological targets, making it a valuable scaffold for drug design.

Pharmacological studies have revealed that (E)-(-)-Octahydrocyclopentabpyrrole-2-carboxylic acid hydrochloride exhibits potent activity as a modulator of neurotransmitter systems. In particular, it has been investigated for its role in modulating GABAergic and glutamatergic signaling, which are implicated in conditions such as anxiety, epilepsy, and neurodegenerative diseases. Preclinical models have demonstrated its ability to cross the blood-brain barrier, a crucial feature for CNS-targeted therapeutics.

Additionally, recent research has explored the compound's potential in metabolic disorders. Studies indicate that it may influence insulin sensitivity and glucose metabolism, suggesting applications in diabetes management. The mechanism appears to involve the modulation of key enzymes and receptors in metabolic pathways, though further detailed studies are required to fully elucidate these effects.

In conclusion, (E)-(-)-Octahydrocyclopentabpyrrole-2-carboxylic acid hydrochloride (CAS: 87269-86-1) represents a versatile and promising candidate in drug discovery. Its unique structural features and broad pharmacological profile make it a subject of ongoing research. Future studies should focus on clinical translation, toxicity profiling, and the exploration of its full therapeutic potential across various disease areas.